2-(Chlorofluoromethyl)-6-nitro-1H-benzimidazole
Overview
Description
2-(Chlorofluoromethyl)-6-nitro-1H-benzimidazole: is a chemical compound with the following properties:
Chemical Formula: CHClFN
Molecular Weight: Approximately 214.63 g/mol
CAS Number: 73774-30-8
This compound belongs to the benzimidazole family, characterized by a bicyclic structure containing a benzene ring fused with an imidazole ring. The presence of chlorine, fluorine, and nitro groups adds functional diversity to its chemical behavior.
Preparation Methods
Synthetic Routes:
Industrial Production:
- While industrial-scale production methods may vary, the synthetic routes mentioned above can be adapted for large-scale manufacturing.
- Optimization of reaction conditions, scalability, and cost-effectiveness are crucial considerations in industrial production.
Chemical Reactions Analysis
2-(Chlorofluoromethyl)-6-nitro-1H-benzimidazole: can undergo several reactions:
Substitution Reactions:
Oxidation and Reduction:
Scientific Research Applications
2-(Chlorofluoromethyl)-6-nitro-1H-benzimidazole: finds applications in:
Medicinal Chemistry:
Materials Science:
Mechanism of Action
- The exact mechanism of action remains an active area of research.
- Potential molecular targets and pathways involve interactions with enzymes, receptors, or cellular components.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C8H5ClFN3O2 |
|---|---|
Molecular Weight |
229.59 g/mol |
IUPAC Name |
2-[chloro(fluoro)methyl]-6-nitro-1H-benzimidazole |
InChI |
InChI=1S/C8H5ClFN3O2/c9-7(10)8-11-5-2-1-4(13(14)15)3-6(5)12-8/h1-3,7H,(H,11,12) |
InChI Key |
NIGREIJSUYSDFW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)C(F)Cl |
Origin of Product |
United States |
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